Cas no 612506-06-6 (Benzonitrile, 4-methyl-2-[(2-nitrophenyl)amino]-)

• Product Name: Benzonitrile, 4-methyl-2-[(2-nitrophenyl)amino]-
• CAS No: 612506-06-6
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 1626157
• Update Time: 2024-08-30

Benzonitrile, 4-methyl-2-[(2-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-methyl-2-[(2-nitrophenyl)amino]-

• Inchi： 1S/C14H11N3O2/c1-10-6-7-11(9-15)13(8-10)16-12-4-2-3-5-14(12)17(18)19/h2-8,16H,1H3
• InChI Key： VHHBHTRLLWIPFO-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C)C=C1NC1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 253.08523

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 422.2±40.0 °C(Predicted)
• PSA: 78.96
• pka: -5.61±0.50(Predicted)